4-Bromo-2-methylphenyl 3-nitrobenzoate
Description
4-Bromo-2-methylphenyl 3-nitrobenzoate is a brominated aromatic ester featuring a 3-nitrobenzoate backbone substituted with a 4-bromo-2-methylphenyl group. The molecular formula is C₁₄H₁₀BrNO₄, with a calculated molecular weight of 344.14 g/mol. The compound combines electron-withdrawing (nitro, bromo) and alkyl (methyl) groups, which influence its physicochemical properties and reactivity.
Properties
Molecular Formula |
C14H10BrNO4 |
|---|---|
Molecular Weight |
336.14g/mol |
IUPAC Name |
(4-bromo-2-methylphenyl) 3-nitrobenzoate |
InChI |
InChI=1S/C14H10BrNO4/c1-9-7-11(15)5-6-13(9)20-14(17)10-3-2-4-12(8-10)16(18)19/h2-8H,1H3 |
InChI Key |
HXUHFVPHLUGPBB-UHFFFAOYSA-N |
SMILES |
CC1=C(C=CC(=C1)Br)OC(=O)C2=CC(=CC=C2)[N+](=O)[O-] |
Canonical SMILES |
CC1=C(C=CC(=C1)Br)OC(=O)C2=CC(=CC=C2)[N+](=O)[O-] |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Isomers and Positional Analogs
3-Nitrobenzoate vs. 4-Nitrobenzoate Derivatives :
highlights that positional isomerism significantly impacts bioreporter specificity. For instance, 3-nitrobenzoate derivatives (e.g., the target compound) differ from 2- or 4-nitro isomers in biological activity. In BRprox mutant cells, 3-nitrobenzoate and 4-nitrobenzoate failed to induce EGFP expression, unlike 2-nitrobenzoate (2NBA) . This suggests that the nitro group’s position governs molecular recognition and bioactivity.- Methyl Esters of Bromo-Nitrobenzoates: lists analogs such as Methyl 3-bromo-4-nitrobenzoate (CAS 126759-30-6) and Methyl 5-bromo-2-hydroxy-3-nitrobenzoate (CAS 91983-31-2). These compounds share the nitro and bromo substituents but differ in ester groups (methyl vs. 4-bromo-2-methylphenyl). Such variations alter lipophilicity and steric bulk, affecting solubility and reactivity.
Brominated Benzoic Acid Derivatives
provides data on brominated benzoates, including 5-Bromo-2-chlorobenzoic acid and 4-Bromobenzonitrile . Key comparisons include:
- Functional Group Impact : Replacing the ester group in the target compound with a carboxylic acid (e.g., 5-Bromo-2-chlorobenzoic acid) increases acidity (pKa ~2-3) and hydrogen-bonding capacity.
- Substituent Effects : The presence of halogens (Br, Cl) and nitro groups elevates molecular weight and melting points. For instance, brominated benzoates typically exhibit melting points >150°C due to strong intermolecular interactions .
Metal Complexes of Nitrobenzoates
describes metal-organic frameworks like Scandium 3-nitrobenzoate and Yttrium 4-nitrobenzoate trihydrate . Unlike the organic ester 4-Bromo-2-methylphenyl 3-nitrobenzoate, these compounds form coordination complexes with metals, enhancing thermal stability and applications in catalysis or materials science. However, their synthesis requires specialized conditions (e.g., aqueous metal salts), whereas the target compound is more suited for organic synthesis .
Data Table: Key Properties of Selected Compounds
Research Findings and Key Insights
- Reactivity: The nitro group in 3-nitrobenzoates enhances electrophilicity, making the ester susceptible to nucleophilic attack (e.g., hydrolysis or aminolysis). Bromine further polarizes the aromatic ring, directing substitution reactions .
- Biological Specificity : Positional isomerism (3-nitro vs. 2-nitro) drastically alters bioreporter responses, underscoring the importance of substituent placement in drug design .
- Thermal Stability : Metal complexes (e.g., Yttrium 4-nitrobenzoate) exhibit higher decomposition temperatures (>300°C) compared to organic esters (~200°C) due to strong metal-ligand bonds .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
